2,6-Dichlorophenol

• CAS No.: 87-65-0
• Product Name: 2,6-Dichlorophenol
• Molecular Formula: C6H4Cl2O
• Molecular Weight: 163 g/mol
• IUPAC Name: 2,6-dichlorophenol
• Standard InChI: InChI=1S/C6H4Cl2O/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• Standard InChIKey: HOLHYSJJBXSLMV-UHFFFAOYSA-N
• Impurities: ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/
• SMILES: C1=CC(=C(C(=C1)Cl)O)Cl
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)O)Cl
• Boiling Point: 424 to 428 °F at 760 mm Hg (NTP, 1992); 220.0 °C; 220 °C; 92 °C at 4 mm Hg
• Colorform: White crystals from petroleum ether; Needles from petroleum ethe
• Density: 1.653 g/cu cm at 20 °C
• Melting Point: 154 to 156 °F (NTP, 1992); 68.5 °C
• Physical Description: 2,6-dichlorophenol is a white crystalline solid with a strong odor. Odor threshold concentration: 0.003 mg/L at 86°F; 200 µg/L at 68-72°F. Taste threshold concentration: 0.0002 mg/L. (NTP, 1992)
• Description: 2,6-dichlorophenol is a white crystalline solid with a strong odor. Odor threshold concentration: 0.003 mg/L at 86°F; 200 µg/L at 68-72°F. Taste threshold concentration: 0.0002 mg/L. (NTP, 1992); 2,6-dichlorophenol is a dichlorophenol with the chloro substituents at positions 2 and 6.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.01 M; Very soluble in ethanol, ethyl ether; soluble in benzene, petroleum ether; In water, 2.65X10+3 mg/l at 25 °C; In water, 1,900 mg/L at 25 °C
• Synonyms: 2,6-Dichlorophenol; NSC 60647
• Vapor Pressure: 1 mm Hg at 139.1 °F ; 5 mm Hg at 189.7° F; 10 mm Hg at 213.8° F (NTP, 1992); 0.03 mmHg; 0.033 mm Hg at 25 °C
• PubChem Compound: 6899
• Last Modified: Nov 11 2021